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Compound of Interest

Compound Name: SD2

Cat. No.: B1575902 Get Quote

Signaling Pathways Involving SDF2
SDF2 is a key modulator of at least two significant signaling pathways: the Unfolded Protein

Response (UPR) and the Hsp90-eNOS activation pathway.

SDF2 in the Unfolded Protein Response (UPR)
SDF2 is involved in maintaining ER homeostasis by participating in the BiP chaperone cycle.[3]

[4] Under ER stress, the accumulation of unfolded proteins triggers the UPR, which is mediated

by three main sensors: IRE1, PERK, and ATF6. SDF2 appears to influence the UPR by

modulating the expression of key downstream effectors. Silencing of SDF2 has been shown to

alter the expression of the ER stress markers BiP (GRP78), sXBP1 (spliced X-box binding

protein 1), and CHOP (C/EBP homologous protein), suggesting its role in regulating cell

survival under ER stress.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1575902?utm_src=pdf-interest
https://www.researchgate.net/publication/317501288_Endoplasmic_reticulum_proteins_SDF2_and_SDF2L1_act_as_components_of_the_BiP_chaperone_cycle_to_prevent_protein_aggregation
https://pmc.ncbi.nlm.nih.gov/articles/PMC9866835/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5029474/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endoplasmic Reticulum
Cytosol to Nucleus

Unfolded Proteins

BiP (GRP78)

sequesters

IRE1

inhibition

PERKinhibition

SDF2

interacts

XBP1u mRNA
splices

eIF2α
phosphorylates

sXBP1 mRNA

UPR Target Genes
(Chaperones, ERAD)

activates

p-eIF2α ATF4
activates translation

CHOP
induces regulates

SDF2 modulates
UPR signaling

upregulates

downregulates

downregulates

Click to download full resolution via product page

SDF2's modulatory role in the Unfolded Protein Response (UPR).

SDF2 in Hsp90-eNOS Activation
SDF2 is a client protein of the molecular chaperone Hsp90. It is a critical component of the

Hsp90-eNOS (endothelial nitric oxide synthase) complex. In response to stimuli like vascular

endothelial growth factor (VEGF), SDF2 is necessary for the binding of Hsp90 to eNOS, which

leads to the phosphorylation and activation of eNOS. Activated eNOS produces nitric oxide

(NO), a key signaling molecule in various physiological processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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